3-Buten-2-ol, 1-(propylamino)-

• CAS No.: 85771-10-4
• Molecular Formula: C7H15NO
• Molecular Weight: 129.20 g/mol
• IUPAC Name: 1-(propylamino)but-3-en-2-ol
• InChI: InChI=1S/C7H15NO/c1-3-5-8-6-7(9)4-2/h4,7-9H,2-3,5-6H2,1H3
• InChI Key: QDHFAWDLQLVTOC-UHFFFAOYSA-N
• Canonical SMILES: CCCNCC(C=C)O

Description

3-Buten-2-ol, 1-(propylamino)- is an unsaturated amino alcohol with the molecular formula C₇H₁₃NO, comprising a hydroxyl group on the second carbon of a 3-butenol backbone and a propylamino (-NHCH₂CH₂CH₃) substituent on the first carbon. This compound belongs to a class of amino alcohols, which are of interest in organic synthesis and pharmaceutical applications due to their dual functional groups (amine and hydroxyl).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Buten-2-ol, 1-(propylamino)- can be achieved through several methods. One common approach involves the reaction of 3-buten-2-ol with propylamine under controlled conditions. The reaction typically requires a catalyst and is carried out at elevated temperatures to ensure complete conversion.

Industrial Production Methods

Industrial production of 3-Buten-2-ol, 1-(propylamino)- often involves the use of continuous flow reactors to maintain consistent reaction conditions and high yield. The process may include steps such as distillation and purification to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

3-Buten-2-ol, 1-(propylamino)- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into saturated alcohols or amines.

Substitution: The propylamino group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Substitution reactions often require catalysts like palladium on carbon (Pd/C) and specific solvents to facilitate the reaction.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce saturated alcohols or amines.

Scientific Research Applications

3-Buten-2-ol, 1-(propylamino)- has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Medicine: Research into its potential therapeutic effects and drug development is ongoing.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 3-Buten-2-ol, 1-(propylamino)- exerts its effects involves interactions with specific molecular targets. The propylamino group can interact with enzymes and receptors, influencing various biochemical pathways. Detailed studies on its mechanism of action are essential to understand its full potential and applications.

Comparison with Similar Compounds

Research Implications and Gaps

• Synthetic Utility: The alkene in 3-Buten-2-ol, 1-(propylamino)- could enable Diels-Alder or Michael addition reactions, similar to unsaturated alcohols in and .
• Data Limitations: Specific thermodynamic and toxicological data for 3-Buten-2-ol, 1-(propylamino)- are absent in the provided evidence, necessitating experimental characterization.

Q & A

Basic Research Questions

Q. What are the recommended synthetic pathways for 3-Buten-2-ol, 1-(propylamino)-, and how can reaction conditions be optimized?

• Methodology : The compound’s synthesis likely involves nucleophilic substitution or reductive amination due to the presence of the propylamino group. For example, reacting 3-buten-2-ol with propylamine under controlled pH (8–10) and temperature (40–60°C) could yield the target compound. Catalysts like Pd/C or Raney Ni may enhance efficiency in hydrogenation steps. Purification via fractional distillation or silica gel chromatography is recommended, with GC-MS monitoring to verify purity (>95% by GC) .

Q. Which analytical techniques are most effective for characterizing 3-Buten-2-ol, 1-(propylamino)-?

• Methodology :

• NMR Spectroscopy : $^1$H and $^{13}$C NMR can confirm the presence of the allylic alcohol (δ 4.5–5.5 ppm for =CH) and propylamino group (δ 1.0–2.5 ppm for CH$_2$-N).
• Mass Spectrometry : High-resolution MS (HRMS) can determine the molecular ion peak (exact mass ~129.15 g/mol) and fragmentation patterns.
• IR Spectroscopy : Look for O-H (3200–3600 cm$^{-1}$) and N-H (3300–3500 cm$^{-1}$) stretches. Cross-reference with databases like NIST Chemistry WebBook .

Q. What safety protocols are critical when handling 3-Buten-2-ol, 1-(propylamino)-?

• Methodology :

• Hazard Mitigation : Use fume hoods and PPE (gloves, goggles) due to potential respiratory and skin irritation (UN No. 1987).
• Disposal : Follow P501 guidelines (e.g., incineration or approved waste facilities) .
• Storage : Keep in airtight containers at 2–8°C to prevent degradation .

Advanced Research Questions

Q. How do steric and electronic effects influence the reactivity of 3-Buten-2-ol, 1-(propylamino)- in catalytic applications?

• Methodology :

• Computational Studies : Use DFT calculations (e.g., Gaussian 16) to map electron density around the amino and hydroxyl groups.
• Experimental Probes : Test reactivity in cross-coupling reactions (e.g., Suzuki-Miyaura) or hydrogen-bonding interactions. Compare with analogs like 2-amino-1-butanol to isolate steric effects .

Q. What are the kinetic and thermodynamic stability profiles of this compound under varying pH and temperature conditions?

• Methodology :

• Stability Assays : Conduct accelerated degradation studies (40–80°C, pH 1–13) with HPLC monitoring.
• Kinetic Modeling : Use Arrhenius plots to predict shelf-life. Reference impurity standards (e.g., propafenone derivatives) for degradation product identification .

Q. How can computational models predict the environmental fate of 3-Buten-2-ol, 1-(propylamino)-, particularly its volatility and aquatic toxicity?

• Methodology :

• VOC Emission Models : Adapt the NVOC framework (Guenther et al., 1995) to estimate atmospheric residence time and oxidation pathways.
• QSAR Analysis : Predict logP and EC$_{50}$ values using tools like EPI Suite™ to assess bioaccumulation potential .

Data Contradiction & Resolution

Q. How should researchers resolve discrepancies in spectral data or purity claims across different sources?

• Methodology :

• Cross-Validation : Compare NMR/GC-MS results with authoritative databases (e.g., NIST).
• Batch Analysis : Replicate synthesis and characterize multiple batches to isolate variability.
• Collaborative Studies : Share raw data with third-party labs for independent verification .

Tables of Key Data

Property	Value	Reference
Molecular Weight	~129.15 g/mol
Boiling Point	112–122°C (estimated)
Purity (GC)	>95%
LogP (Predicted)	1.2–1.5
Hazard Classification	UN 1987 (flammable liquid)